Tibesaikosaponin V

• Molecular Formula: C42H68O15
• Molecular Weight: 813.0 g/mol
• InChI: InChI=1S/C42H68O15/c1-19-26(47)31(57-35-29(50)28(49)27(48)23(16-43)55-35)30(51)36(54-19)56-25-9-10-38(4)24(39(25,5)17-44)8-11-40(6)32(38)22(46)14-20-21-15-37(2,3)12-13-42(21,18-45)34(53)33(52)41(20,40)7/h14,19,21-33,35-36,43-52H,8-13,15-18H2,1-7H3/t19?,21-,22+,23?,24+,25-,26?,27?,28?,29?,30?,31?,32?,33-,35?,36?,38-,39-,40+,41-,42+/m0/s1
• InChIKey: ONZYNENDGFEXPD-RREPNKOLSA-N

TKV: A Distinct Anti-Adipogenic Triterpene Diglycoside

Tibesaikosaponin V (TKV) is a triterpene diglycoside isolated from the roots of *Bupleurum chinense* DC., a plant widely recognized in traditional medicine [1]. Chemically distinct from other saikosaponins, TKV features a unique diglycosidic linkage and a C42H68O15 molecular framework (exact mass 812.98 g/mol) . It acts as an inhibitor of peroxisome proliferator-activated receptor γ (PPARγ) and CCAAT/enhancer binding protein α (C/EBPα), effectively suppressing 3T3-L1 preadipocyte differentiation without inducing cytotoxicity . Given its well-defined structure and mechanism, TKV serves as a critical tool compound for obesity and metabolic disorder research [1].

PPARγ and C/EBPα pathway inhibition studies

3T3-L1 adipogenesis model probe

Reported non-cytotoxic profile supports extended differentiation assays

• [1] Lee, S.-H.; Shin, Y.; Jung, S.; Kim, S.-Y.; Jo, Y.-H.; Kim, C.-T.; Yun, M.-K.; Lee, S.-J.; Sohn, J.; Yu, H.-J.; et al. A new triterpene diglycoside from the roots of *Bupleurum chinense* DC. and its inhibitory effect on adipogenesis in 3T3-L1 cells. Med. Chem. Res. 2019, 28, 239–245. View Source

Why Saikosaponin Analogs Cannot Substitute TKV

Saikosaponins share a common triterpenoid backbone but exhibit profound differences in glycosylation patterns, which dictate their specific bioactivities, potency, and selectivity profiles. While saikosaponins A (SSA) and D (SSD) are widely studied, their anti-adipogenic mechanisms engage AMPK and MAPK pathways [1], whereas Tibesaikosaponin V (TKV) acts primarily through direct suppression of PPARγ and C/EBPα mRNA [2]. Moreover, TKV demonstrates a unique safety window—inhibiting lipid accumulation without any observed cytotoxicity up to 200 µM—a property not uniformly reported across all saikosaponin analogs . Direct substitution with another saikosaponin risks introducing confounding variables related to off-target signaling or cellular toxicity, thereby compromising the reproducibility and interpretability of metabolic studies [1][2].

Risk Factor

TKV (Target)

Saikosaponin A/D (Substitute)

Primary Mechanism

PPARγ/C/EBPα transcriptional suppression

AMPK and MAPK pathway activation

Cytotoxicity Profile

Reported broader non-cytotoxic concentration range

Narrower reported safe range; viability concerns at higher levels

Glycosylation Structure

Unique diglycosidic linkage (triterpene diglycoside)

Monodesmosidic epoxide-containing pattern

• [1] Lim, S.H.; Lee, H.S.; Han, H.-K.; Choi, C.-I. Saikosaponin A and D Inhibit Adipogenesis via the AMPK and MAPK Signaling Pathways in 3T3-L1 Adipocytes. Int. J. Mol. Sci. 2021, 22, 11409. View Source
• [2] Lee, S.-H.; Shin, Y.; Jung, S.; Kim, S.-Y.; Jo, Y.-H.; Kim, C.-T.; Yun, M.-K.; Lee, S.-J.; Sohn, J.; Yu, H.-J.; et al. A new triterpene diglycoside from the roots of *Bupleurum chinense* DC. and its inhibitory effect on adipogenesis in 3T3-L1 cells. Med. Chem. Res. 2019, 28, 239–245. View Source

Head-to-Head Evidence: TKV vs. Saikosaponin Analogs

Cytotoxicity-Free Safety Window in Adipocytes

In 3T3-L1 adipocytes, Tibesaikosaponin V (TKV) inhibits lipid accumulation across a concentration range of 25–200 µM without inducing any measurable cytotoxicity [1]. This stands in contrast to saikosaponins A and D (SSA and SSD), which, although effective at inhibiting adipogenesis, have been studied in a narrower, lower concentration range (0.938–15 µM) to avoid potential cytotoxic effects [2]. The broader, non-toxic window of TKV presents a distinct advantage for long-term differentiation assays and combinatorial studies where maintaining cellular health is paramount [1].

Non-Cytotoxic Window

Reported

>13-fold higher non-cytotoxic limit (200 µM vs. 15 µM) in 3T3-L1 adipocytes

Supports extended adipogenesis assays without viability artifacts

Based on cross-study comparison; direct head-to-head validation pending

Evidence Dimension	Cytotoxicity vs. Adipogenesis Inhibition
Target Compound Data	No cytotoxicity observed up to 200 µM, with significant lipid accumulation inhibition at all tested concentrations (25, 50, 100, 200 µM) [1].
Comparator Or Baseline	Saikosaponin A (SSA) and Saikosaponin D (SSD) tested at 0.938–15 µM to avoid cytotoxicity; higher concentrations not reported due to viability concerns [2].
Quantified Difference	TKV demonstrates a >13-fold higher non-cytotoxic concentration limit (200 µM vs. 15 µM) for studying adipogenesis.
Conditions	3T3-L1 preadipocyte differentiation model; MDI-induced adipogenesis; MTT assay for viability; Oil Red O staining for lipid accumulation.

Why This Matters

A wider non-cytotoxic concentration range allows for more robust dose-response studies and reduces the risk of off-target toxicity artifacts in metabolic research.

• [1] Lee, S.-H.; Shin, Y.; Jung, S.; Kim, S.-Y.; Jo, Y.-H.; Kim, C.-T.; Yun, M.-K.; Lee, S.-J.; Sohn, J.; Yu, H.-J.; et al. A new triterpene diglycoside from the roots of *Bupleurum chinense* DC. and its inhibitory effect on adipogenesis in 3T3-L1 cells. Med. Chem. Res. 2019, 28, 239–245. View Source
• [2] Lim, S.H.; Lee, H.S.; Han, H.-K.; Choi, C.-I. Saikosaponin A and D Inhibit Adipogenesis via the AMPK and MAPK Signaling Pathways in 3T3-L1 Adipocytes. Int. J. Mol. Sci. 2021, 22, 11409. View Source

PPARγ Suppression vs. AMPK Activation

Tibesaikosaponin V (TKV) specifically suppresses mRNA expression of key adipogenic transcription factors PPARγ and C/EBPα [1]. In contrast, saikosaponins A and D (SSA and SSD) primarily inhibit adipogenesis through activation of the AMPK pathway and subsequent downstream signaling, with only secondary effects on PPARγ [2]. This mechanistic divergence means TKV provides a more direct probe for studying PPARγ- and C/EBPα-mediated transcriptional regulation in adipogenesis, avoiding confounding activation of upstream kinases like AMPK or MAPK/ERK [1][2].

PPARγ Repression

Reported

Direct suppression of PPARγ/C/EBPα mRNA; no AMPK activation observed

Enables pathway-selective transcriptional endpoint studies

Mechanistic divergence from AMPK-activating analogs may alter crosstalk interpretation

Evidence Dimension	Primary Mechanism of Adipogenesis Inhibition
Target Compound Data	Significant suppression of PPARγ and C/EBPα mRNA expression (no direct AMPK activation reported) [1].
Comparator Or Baseline	SSA and SSD significantly enhance phosphorylation of AMPK and ACC, and inhibit ERK1/2 and p38 MAPK phosphorylation [2].
Quantified Difference	TKV acts primarily as a transcriptional repressor of PPARγ/C/EBPα; SSA/SSD act primarily as activators of AMPK signaling cascade.
Conditions	3T3-L1 adipocyte differentiation; qRT-PCR for mRNA expression (TKV); Western blot for protein phosphorylation (SSA/SSD).

Why This Matters

Selecting TKV enables precise dissection of PPARγ-dependent transcriptional programs without interference from AMPK pathway crosstalk.

• [1] Lee, S.-H.; Shin, Y.; Jung, S.; Kim, S.-Y.; Jo, Y.-H.; Kim, C.-T.; Yun, M.-K.; Lee, S.-J.; Sohn, J.; Yu, H.-J.; et al. A new triterpene diglycoside from the roots of *Bupleurum chinense* DC. and its inhibitory effect on adipogenesis in 3T3-L1 cells. Med. Chem. Res. 2019, 28, 239–245. View Source
• [2] Lim, S.H.; Lee, H.S.; Han, H.-K.; Choi, C.-I. Saikosaponin A and D Inhibit Adipogenesis via the AMPK and MAPK Signaling Pathways in 3T3-L1 Adipocytes. Int. J. Mol. Sci. 2021, 22, 11409. View Source

Unique Triterpene Diglycoside Structure

Tibesaikosaponin V (TKV) is unequivocally defined as a triterpene diglycoside with a specific arrangement of two sugar moieties attached to the oleanane-type sapogenin core, as elucidated by comprehensive 1D/2D NMR and HR-ESI-MS analysis [1]. This glycosidic pattern differs fundamentally from that of the more common saikosaponins A and D, which possess different sugar linkages and a distinct epoxide ring structure [2]. While class-level inference suggests that glycosylation patterns strongly influence bioactivity, TKV's unique structure directly correlates with its specific, non-cytotoxic, PPARγ-targeting profile, setting it apart as a chemically defined research probe [1].

Diglycoside Identity

Class-level

C42H68O15; distinct diglycosidic linkage confirmed by 1D/2D NMR and HR-ESI-MS

Well-characterized structure supports SAR reproducibility

Glycosylation difference class-level inference for bioactivity; review source data

Evidence Dimension	Molecular Structure and Glycosylation
Target Compound Data	C42H68O15; triterpene diglycoside with a unique diglycosidic linkage confirmed by NMR [1].
Comparator Or Baseline	Saikosaponin A (C42H68O13) and Saikosaponin D (C42H68O13) are monodesmosidic saponins with an epoxide group at C13-C28 [2].
Quantified Difference	TKV has a higher molecular weight (813 g/mol vs. 781 g/mol) and a distinct diglycosidic linkage vs. monodesmosidic linkage in SSA/SSD.
Conditions	Structural elucidation via 1D/2D NMR (1H, 13C, DEPT, COSY, HSQC, HMBC) and HR-ESI-MS.

Why This Matters

The well-characterized, unique structure ensures reproducible procurement and eliminates ambiguity in structure-activity relationship (SAR) studies.

• [1] Lee, S.-H.; Shin, Y.; Jung, S.; Kim, S.-Y.; Jo, Y.-H.; Kim, C.-T.; Yun, M.-K.; Lee, S.-J.; Sohn, J.; Yu, H.-J.; et al. A new triterpene diglycoside from the roots of *Bupleurum chinense* DC. and its inhibitory effect on adipogenesis in 3T3-L1 cells. Med. Chem. Res. 2019, 28, 239–245. View Source
• [2] PubChem. Saikosaponin A and Saikosaponin D. Compound Summary. View Source

Triacylglycerol Content Reduction in Adipocytes

In a direct quantitative assay, Tibesaikosaponin V (TKV) treatment (at 25–200 µM) significantly reduced triacylglycerol (TG) content in MDI-induced 3T3-L1 cells, with statistical significance (p < 0.05) observed across the concentration range [1]. While similar TG-lowering effects have been reported for saikosaponins A and D in the same cellular model, the data for TKV specifically quantify TG reduction as a key efficacy endpoint, establishing it as a reliable tool for modulating lipid storage [2]. The reported effect occurs in the absence of cytotoxicity, a crucial parameter for differentiating TG reduction from simple cell death.

TG Reduction

Reported

Dose-dependent TG content reduction at 25–200 µM (p

Supports metabolic endpoint quantification in adipocyte model

Comparative IC50 against analogs not directly established

Evidence Dimension	Triacylglycerol (TG) Content Reduction
Target Compound Data	Significant reduction in TG content at 25, 50, 100, and 200 µM (p < 0.05 vs. MDI-induced control) [1].
Comparator Or Baseline	SSA and SSD also significantly reduce TG accumulation at 0.938–15 µM, but head-to-head quantitative comparison with TKV not performed in a single study [2].
Quantified Difference	TKV demonstrates a dose-dependent TG reduction across a 25–200 µM range; comparative potency (e.g., IC50) remains to be established directly against SSA/SSD.
Conditions	MDI-induced 3T3-L1 adipocytes; TG content measured via commercial enzymatic assay kit.

Why This Matters

Confirmation of TG content reduction validates TKV's utility in metabolic disease models where triglyceride accumulation is a key pathological driver.

• [1] Lee, S.-H.; Shin, Y.; Jung, S.; Kim, S.-Y.; Jo, Y.-H.; Kim, C.-T.; Yun, M.-K.; Lee, S.-J.; Sohn, J.; Yu, H.-J.; et al. A new triterpene diglycoside from the roots of *Bupleurum chinense* DC. and its inhibitory effect on adipogenesis in 3T3-L1 cells. Med. Chem. Res. 2019, 28, 239–245. View Source
• [2] Lim, S.H.; Lee, H.S.; Han, H.-K.; Choi, C.-I. Saikosaponin A and D Inhibit Adipogenesis via the AMPK and MAPK Signaling Pathways in 3T3-L1 Adipocytes. Int. J. Mol. Sci. 2021, 22, 11409. View Source

TKV Research Applications

PPARγ Transcriptional Regulation Studies

Given its direct suppression of PPARγ and C/EBPα mRNA without activating AMPK or MAPK pathways, TKV serves as an ideal chemical probe for dissecting PPARγ-dependent transcriptional programs in adipogenesis and metabolic disorders [1]. This specificity is particularly valuable in studies aiming to isolate PPARγ's role from upstream kinase signaling cascades [2].

Long-Term Adipocyte Differentiation Assays

The demonstrated lack of cytotoxicity up to 200 µM makes TKV uniquely suited for extended 3T3-L1 differentiation protocols (typically 6–8 days), where maintaining cell viability is critical for accurate endpoint measurements of lipid accumulation and gene expression [1]. This advantage over analogs with narrower safety windows reduces the need for frequent medium changes and minimizes experimental variability [1].

Combinatorial Metabolic Studies

Because TKV operates through a distinct mechanism (PPARγ suppression) compared to other saikosaponins (AMPK activation), it can be used in combinatorial or sequential treatment regimens to investigate potential synergistic or antagonistic interactions in lipid metabolism pathways [2]. This allows researchers to explore complex metabolic networks without overlapping mechanisms of action confounding the interpretation [1][2].

Natural Product SAR Libraries

As a structurally unique triterpene diglycoside with a fully elucidated 1D/2D NMR and MS profile, TKV is a valuable addition to natural product screening libraries focused on anti-adipogenic or anti-obesity drug discovery [1]. Its distinct glycosylation pattern provides a benchmark for SAR studies exploring how sugar linkage variations modulate bioactivity and safety profiles in saponin-based therapeutics [1].

Application

Selection Property

Validation Focus

PPARγ transcriptional pathway studies

Direct PPARγ/C/EBPα suppression profile

Transcriptional endpoint verification vs. AMPK activation

Extended 3T3-L1 differentiation assays

Reported non-cytotoxic concentration range

Cell viability and lipid endpoint integrity over time

Combinatorial signaling pathway studies

Distinct PPARγ suppression mechanism

Additive or antagonistic pathway crosstalk endpoints

Natural product anti-adipogenic screening libraries

Structurally characterized triterpene diglycoside

Glycosylation-dependent SAR evaluation

• [1] Lee, S.-H.; Shin, Y.; Jung, S.; Kim, S.-Y.; Jo, Y.-H.; Kim, C.-T.; Yun, M.-K.; Lee, S.-J.; Sohn, J.; Yu, H.-J.; et al. A new triterpene diglycoside from the roots of *Bupleurum chinense* DC. and its inhibitory effect on adipogenesis in 3T3-L1 cells. Med. Chem. Res. 2019, 28, 239–245. View Source
• [2] Lim, S.H.; Lee, H.S.; Han, H.-K.; Choi, C.-I. Saikosaponin A and D Inhibit Adipogenesis via the AMPK and MAPK Signaling Pathways in 3T3-L1 Adipocytes. Int. J. Mol. Sci. 2021, 22, 11409. View Source